Cas no 21676-88-0 (4-Phenylthiophene-2-carboxylic acid)

• Product Name: 4-Phenylthiophene-2-carboxylic acid
• CAS No: 21676-88-0
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD03408007
• CID: 282067
• PubChem ID: 1223184
• Update Time: 2025-05-24

4-Phenylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenylthiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 4-phenyl-
• 2-Carboxy-4-phenylthiophen
• 2-Carboxy-4-phenylthiophene
• 4-phenyl-2-thiophenecarboxylic acid
• 4-Phenylthiophene-2-carboxylic acid, 97%
• AKOS000118489
• DTXSID50361138
• FT-0765116
• F16210
• 4-phenyl-thiophene-2-carboxylic acid
• 21676-88-0
• FS-1448
• DOAFBJFYWLESRS-UHFFFAOYSA-N
• Z89265775
• EN300-13080
• SCHEMBL505511
• 3-AMINO-3-PYRIDIN-2-YL-PROPIONICACIDAMIDE
• MFCD03408007
• CS-0212925
• J-014229
• A815597
• AMY32647

• MDL： MFCD03408007
• Inchi： 1S/C11H8O2S/c12-11(13)10-6-9(7-14-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： DOAFBJFYWLESRS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Melting Point: 164-170 °C
• PSA: 65.54000
• LogP: 3.11330

4-Phenylthiophene-2-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Additional information on 4-Phenylthiophene-2-carboxylic acid

Comprehensive Guide to 4-Phenylthiophene-2-carboxylic acid (CAS No. 21676-88-0): Properties, Applications, and Industry Insights

4-Phenylthiophene-2-carboxylic acid (CAS No. 21676-88-0) is a specialized organic compound gaining traction in pharmaceutical and material science research. This thiophene derivative features a phenyl group at the 4-position and a carboxylic acid moiety at the 2-position, making it a versatile building block for synthesizing advanced materials and bioactive molecules. Its unique structure contributes to applications ranging from organic electronics to drug discovery, aligning with current trends in sustainable chemistry and precision medicine.

The compound’s molecular formula, C₁₁H₈O₂S, and molecular weight of 204.24 g/mol underscore its role as a lightweight yet functional intermediate. Researchers frequently search for "4-Phenylthiophene-2-carboxylic acid solubility" or "CAS 21676-88-0 synthesis method," reflecting interest in its practical handling and scalable production. Recent studies highlight its potential in conductive polymers, a hotspot due to the demand for flexible electronics and energy storage solutions.

In pharmaceuticals, 4-Phenylthiophene-2-carboxylic acid serves as a precursor for heterocyclic drug candidates, particularly in designing kinase inhibitors and anti-inflammatory agents. Queries like "thiophene derivatives in medicine" or "21676-88-0 biological activity" indicate growing curiosity about its therapeutic relevance. Its carboxylic acid group enables easy functionalization, a key advantage for modular drug development strategies.

From an industrial perspective, the compound’s stability under moderate conditions makes it suitable for catalysis research and polymer modification. Environmental concerns drive searches for "green synthesis of thiophene compounds," prompting innovations in solvent-free or low-waste production methods for CAS No. 21676-88-0. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a critical factor for high-end applications.

Emerging trends also link 4-Phenylthiophene-2-carboxylic acid to agrochemical innovation, where its scaffold aids in developing eco-friendly pesticides. The compound’s UV absorption properties further interest researchers exploring photostable coatings or sensors. As industries prioritize sustainability, this thiophene derivative’s recyclability and low toxicity profile align with circular economy principles.

In summary, 4-Phenylthiophene-2-carboxylic acid (CAS No. 21676-88-0) bridges multiple scientific disciplines, answering modern demands for multifunctional materials and targeted therapies. Its adaptability ensures continued relevance in both academic and industrial settings, supported by evolving synthesis protocols and characterization technologies.